Cas no 1797681-85-6 (5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide
• CAS No: 1797681-85-6
• MF: C₁₂H₁₄BrN₃O₃S₂
• MW: 392.291859149933
• CID: 6051702
• PubChem ID: 71808519
• Update Time: 2025-11-07

5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide
• F6440-3379
• 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)thiophene-2-sulfonamide
• 5-bromo-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)thiophene-2-sulfonamide
• AKOS024563319
• 1797681-85-6
• 5-bromo-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]thiophene-2-sulfonamide

• Inchi： 1S/C12H14BrN3O3S2/c1-16-10-4-5-19-7-8(10)9(15-16)6-14-21(17,18)12-3-2-11(13)20-12/h2-3,14H,4-7H2,1H3
• InChI Key： DADRYTOQFUNXTL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC1C2COCCC=2N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 390.96600g/mol
• Monoisotopic Mass: 390.96600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide

5-Bromo-N-({1-Methyl-1H,4H,6H,7H-Pyrano4,3-Cpyrazol-3-Yl}Methyl)Thiophene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1797681-85-6, known as 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a thiophene ring substituted with a bromine atom at the 5-position and a sulfonamide group at the 2-position. The sulfonamide group is further connected to a pyrano[4,3-c]pyrazole ring system via a methylene bridge. This unique architecture makes it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the bromine atom in this compound suggests potential applications in radiotherapy or as a radiotracer in diagnostic imaging. Additionally, the pyrano[4,3-c]pyrazole moiety is known to exhibit significant biological activity, including anti-inflammatory and anticancer properties. The combination of these functional groups in a single molecule creates a promising platform for exploring novel therapeutic interventions.

One of the key areas of interest for this compound is its potential as an inhibitor of specific kinase enzymes. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Early-stage research has indicated that this compound may selectively inhibit certain kinases without causing significant off-target effects. This selectivity is crucial for developing drugs with high efficacy and minimal side effects.

Another area of exploration involves the compound's role in modulating ion channels. Ion channels are essential for maintaining cellular homeostasis and are implicated in numerous pathological conditions. The sulfonamide group in this molecule is particularly noteworthy as it can act as a hydrogen bond donor or acceptor, enhancing its ability to interact with ion channel proteins. Preliminary experiments have shown that this compound can modulate voltage-gated sodium channels, which are targets for treating epilepsy and chronic pain.

The synthesis of 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)thiophene-2-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrano[4,3-c]pyrazole ring system requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these conditions by employing microwave-assisted synthesis and palladium-catalyzed cross-coupling reactions.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies have shown that it has good oral bioavailability and undergoes efficient absorption in the gastrointestinal tract. Its metabolic stability is also promising; however, further investigations are required to fully understand its pharmacokinetic profile in different species.

The safety profile of 5-bromo-N-({1-methyl-1H,4H,6H,7H-pyrano4,c-pyrazol-3-y}methyl)thiophene-2-sulfonamide has been evaluated through acute toxicity studies and genotoxicity assays. These studies indicate that the compound has a low toxicity profile at therapeutic doses; however long-term toxicity studies are still pending.

In conclusion 5-bromo-N-{(1-methyl-pyrano[4,c]pyrazolyl)methyl}thiophene sulfonamide represents an exciting advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structure combined with promising biological activity positions it as a valuable tool for drug discovery efforts targeting kinases ion channels and other disease-related molecular targets.